Cas no 2680550-46-1 (7-(prop-2-en-1-yloxy)carbonyl-7-azaspiro3.5nonane-6-carboxylic acid)

• Product Name: 7-(prop-2-en-1-yloxy)carbonyl-7-azaspiro3.5nonane-6-carboxylic acid
• CAS No: 2680550-46-1
• MF: C₁₃H₁₉NO₄
• MW: 253.29426407814
• CID: 5645534
• PubChem ID: 165907193
• Update Time: 2025-05-19

7-(prop-2-en-1-yloxy)carbonyl-7-azaspiro3.5nonane-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2680550-46-1
• 7-[(prop-2-en-1-yloxy)carbonyl]-7-azaspiro[3.5]nonane-6-carboxylic acid
• EN300-28279415
• 7-(prop-2-en-1-yloxy)carbonyl-7-azaspiro3.5nonane-6-carboxylic acid

• Inchi： 1S/C13H19NO4/c1-2-8-18-12(17)14-7-6-13(4-3-5-13)9-10(14)11(15)16/h2,10H,1,3-9H2,(H,15,16)
• InChI Key： GDCKLACXLNXTEF-UHFFFAOYSA-N
• SMILES： OC(C1CC2(CCN1C(=O)OCC=C)CCC2)=O

Computed Properties

• Exact Mass: 253.13140809g/mol
• Monoisotopic Mass: 253.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 66.8Ų

Additional information on 7-(prop-2-en-1-yloxy)carbonyl-7-azaspiro3.5nonane-6-carboxylic acid

Professional Introduction to 7-(prop-2-en-1-yloxy)carbonyl-7-azaspiro3.5nonane-6-carboxylic Acid (CAS No: 2680550-46-1)

The compound 7-(prop-2-en-1-yloxy)carbonyl-7-azaspiro3.5nonane-6-carboxylic acid, identified by its CAS number 2680550-46-1, represents a significant advancement in the field of pharmaceutical chemistry and bioorganic synthesis. This intricate molecular structure, featuring a spirocyclic framework and functionalized ester groups, has garnered considerable attention due to its potential applications in drug development and synthetic chemistry.

In recent years, the exploration of spirocyclic compounds has been a focal point in medicinal chemistry, owing to their unique structural properties that often enhance biological activity and metabolic stability. The spirocyclic core in 7-(prop-2-en-1-yloxy)carbonyl-7-azaspiro3.5nonane-6-carboxylic acid contributes to its rigidity, which can be leveraged to improve binding affinity and selectivity in drug design. This feature is particularly relevant in the context of developing small-molecule inhibitors for therapeutic targets.

The presence of an azaspiro framework in this compound is noteworthy, as azaspiro compounds have demonstrated promising pharmacological properties in various preclinical studies. These studies have highlighted their potential in modulating enzyme activities and receptor interactions, making them valuable candidates for further investigation. The ester functionality at the 6-position of the spirocycle further enhances the compound's versatility, allowing for diverse chemical modifications and derivatization strategies.

One of the most compelling aspects of 7-(prop-2-en-1-yloxy)carbonyl-7-azaspiro3.5nonane-6-carboxylic acid is its utility as a building block in synthetic organic chemistry. The propenyl ether group attached to the carbonyl moiety provides a reactive handle for further functionalization, enabling the construction of more complex molecular architectures. This capability is particularly valuable in the synthesis of peptidomimetics and other bioactive molecules that require precise structural control.

The compound's potential applications extend to the field of biocatalysis and green chemistry. Recent research has shown that spirocyclic compounds can serve as effective catalysts or intermediates in enantioselective reactions, which are crucial for producing enantiomerically pure drugs with minimal environmental impact. The use of 7-(prop-2-en-1-yloxy)carbonyl-7-azaspiro3.5nonane-6-carboxylic acid in such processes could contribute to more sustainable synthetic methodologies.

In addition to its synthetic utility, this compound has shown promise in preliminary pharmacokinetic studies. Its molecular design suggests favorable properties such as good solubility and stability under physiological conditions, which are essential for drug candidates entering clinical development. The spirocyclic core also contributes to reduced metabolic liability, potentially leading to longer half-lives and improved therapeutic efficacy.

The propenyl ether group in 7-(prop-2-en-1-yloxy)carbonyl-7-azaspiro3.5nonane-6-carboxylic acid also opens up possibilities for photochemical applications. Spirocyclic compounds are known to exhibit interesting photophysical properties, which can be exploited in photodynamic therapy or as photochromic materials. This dual functionality makes the compound a versatile platform for interdisciplinary research.

The latest advancements in computational chemistry have further enhanced the understanding of this compound's reactivity and interactions. Molecular modeling studies have revealed insights into how the spirocyclic framework influences electronic distributions and binding affinities, providing a rational basis for designing next-generation derivatives with improved pharmacological profiles.

In conclusion, 7-(prop-2-en-1-yloxy)carbonyl-7-azaspiro3.5nonane-6-carboxylic acid (CAS No: 2680550-46-1) represents a multifaceted compound with significant potential in pharmaceutical research and synthetic chemistry. Its unique structural features, combined with its reactivity and functional versatility, make it a valuable asset for academic and industrial researchers alike. As our understanding of molecular interactions continues to evolve, compounds like this one will undoubtedly play a crucial role in shaping the future of drug discovery and development.